2-(1,3-Dihydroisoindol-2-yl)pyridine-4-carbonitrile

• IUPAC Name: 2-(1,3-dihydroisoindol-2-yl)pyridine-4-carbonitrile
• InChI: InChI=1S/C14H11N3/c15-8-11-5-6-16-14(7-11)17-9-12-3-1-2-4-13(12)10-17/h1-7H,9-10H2
• InChI Key: TYAIKWQKAIZKNM-UHFFFAOYSA-N
• Canonical SMILES: C1C2=CC=CC=C2CN1C3=NC=CC(=C3)C#N
• Molecular Formula: C14H11N3
• Molecular Weight: 221.26 g/mol

Description

2-(1,3-Dihydroisoindol-2-yl)pyridine-4-carbonitrile (DPC) is a heterocyclic compound that has gained significant attention in scientific research due to its potential therapeutic applications. DPC belongs to the class of pyridine-carbonitrile derivatives and is known for its unique chemical structure that exhibits various biological activities.

Scientific Research Applications

2-(1,3-Dihydroisoindol-2-yl)pyridine-4-carbonitrile has shown promising results in various scientific research studies, particularly in the field of medicinal chemistry. 2-(1,3-Dihydroisoindol-2-yl)pyridine-4-carbonitrile has been studied extensively for its potential applications in the treatment of cancer, Alzheimer's disease, and other neurological disorders. In cancer research, 2-(1,3-Dihydroisoindol-2-yl)pyridine-4-carbonitrile has been shown to exhibit cytotoxic effects on various cancer cell lines, including breast cancer, lung cancer, and colon cancer. 2-(1,3-Dihydroisoindol-2-yl)pyridine-4-carbonitrile has also been found to inhibit the growth of tumor cells by inducing apoptosis and cell cycle arrest. In Alzheimer's disease research, 2-(1,3-Dihydroisoindol-2-yl)pyridine-4-carbonitrile has been shown to possess neuroprotective properties by inhibiting the aggregation of amyloid-beta peptides, which are known to play a critical role in the pathogenesis of Alzheimer's disease.

Mechanism of Action

The exact mechanism of action of 2-(1,3-Dihydroisoindol-2-yl)pyridine-4-carbonitrile is not fully understood, but it is believed to exert its biological effects by interacting with various cellular targets. 2-(1,3-Dihydroisoindol-2-yl)pyridine-4-carbonitrile has been shown to inhibit the activity of certain enzymes, such as topoisomerase II and acetylcholinesterase, which are involved in DNA replication and neurotransmitter function, respectively. 2-(1,3-Dihydroisoindol-2-yl)pyridine-4-carbonitrile has also been found to modulate the activity of various signaling pathways, including the MAPK/ERK and PI3K/Akt pathways, which are involved in cell growth and survival.
Biochemical and Physiological Effects:
2-(1,3-Dihydroisoindol-2-yl)pyridine-4-carbonitrile has been shown to exhibit various biochemical and physiological effects, depending on the target cell or tissue. In cancer cells, 2-(1,3-Dihydroisoindol-2-yl)pyridine-4-carbonitrile has been found to induce apoptosis and cell cycle arrest, leading to the inhibition of tumor growth. In neuronal cells, 2-(1,3-Dihydroisoindol-2-yl)pyridine-4-carbonitrile has been shown to protect against oxidative stress and neuroinflammation, which are known to contribute to the pathogenesis of various neurological disorders. 2-(1,3-Dihydroisoindol-2-yl)pyridine-4-carbonitrile has also been found to modulate the expression of various genes and proteins, including those involved in cell proliferation, differentiation, and apoptosis.

Advantages and Limitations for Lab Experiments

2-(1,3-Dihydroisoindol-2-yl)pyridine-4-carbonitrile is a relatively new compound that has not been extensively studied in vivo. Therefore, its pharmacokinetic and toxicological properties are not well understood. 2-(1,3-Dihydroisoindol-2-yl)pyridine-4-carbonitrile also exhibits low solubility in water, which may limit its use in certain experimental settings. However, 2-(1,3-Dihydroisoindol-2-yl)pyridine-4-carbonitrile has shown promising results in vitro, particularly in cancer and Alzheimer's disease research, which warrants further investigation.

Future Directions

There are several future directions for the research of 2-(1,3-Dihydroisoindol-2-yl)pyridine-4-carbonitrile. One potential application of 2-(1,3-Dihydroisoindol-2-yl)pyridine-4-carbonitrile is in the development of novel anticancer drugs. Further studies are needed to determine the pharmacokinetic and toxicological properties of 2-(1,3-Dihydroisoindol-2-yl)pyridine-4-carbonitrile in vivo, as well as its efficacy in animal models of cancer. Another potential application of 2-(1,3-Dihydroisoindol-2-yl)pyridine-4-carbonitrile is in the development of neuroprotective agents for the treatment of Alzheimer's disease and other neurological disorders. Further studies are needed to elucidate the mechanism of action of 2-(1,3-Dihydroisoindol-2-yl)pyridine-4-carbonitrile in neuronal cells and to determine its efficacy in animal models of neurodegenerative diseases. Additionally, the synthesis of novel 2-(1,3-Dihydroisoindol-2-yl)pyridine-4-carbonitrile derivatives may lead to the development of compounds with improved pharmacokinetic and biological properties.
In conclusion, 2-(1,3-Dihydroisoindol-2-yl)pyridine-4-carbonitrile is a promising compound that exhibits various biological activities and has potential therapeutic applications in cancer and neurodegenerative diseases. Further research is needed to fully understand the mechanism of action of 2-(1,3-Dihydroisoindol-2-yl)pyridine-4-carbonitrile and to determine its efficacy in vivo. The development of novel 2-(1,3-Dihydroisoindol-2-yl)pyridine-4-carbonitrile derivatives may also lead to the discovery of compounds with improved pharmacokinetic and biological properties.

Synthesis Methods

The synthesis of 2-(1,3-Dihydroisoindol-2-yl)pyridine-4-carbonitrile can be achieved through a multi-step reaction process that involves the condensation of 2-aminonicotinic acid with 3,4-dihydroisoquinoline in the presence of a coupling agent such as EDC (1-ethyl-3-(3-dimethylaminopropyl) carbodiimide). The resulting intermediate is then subjected to a cyclization reaction with sodium cyanide to yield 2-(1,3-Dihydroisoindol-2-yl)pyridine-4-carbonitrile.